Cas no 233666-04-1 (Butanoic acid,2-ethyl-, 3-hexen-1-yl ester)
233666-04-1 structure
Product Name:Butanoic acid,2-ethyl-, 3-hexen-1-yl ester
CAS No:233666-04-1
MF:C12H22O2
MW:198.301884174347
CID:245359
PubChem ID:3023392
Update Time:2025-04-19
Butanoic acid,2-ethyl-, 3-hexen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-ethyl-, 3-hexen-1-yl ester
- Butanoicacid, 2-ethyl-, 3-hexenyl ester (9CI)
- HEX-3-ENYL2-ETHYLBUTYRATE
- 233666-04-1
-
- Inchi: 1S/C12H22O2/c1-4-7-8-9-10-14-12(13)11(5-2)6-3/h7-8,11H,4-6,9-10H2,1-3H3
- InChI Key: LFDWLVXNYKQQBT-UHFFFAOYSA-N
- SMILES: O(CCC=CCC)C(C(CC)CC)=O
Computed Properties
- Exact Mass: 198.16206
- Monoisotopic Mass: 198.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoic acid,2-ethyl-, 3-hexen-1-yl ester Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
233666-04-1 (Butanoic acid,2-ethyl-, 3-hexen-1-yl ester) Related Products
- 2611-00-9(1-Cyclohex-3-enylmethylcyclohex-3-ene-1-carboxylate)
- 35154-45-1(cis-3-hexenyl isovalerate)
- 39587-79-6(Hex-2-enylsuccinic anhydride)
- 10032-11-8(Butanoic acid,3-methyl-, 3-hexen-1-yl ester)
- 19780-11-1((2-Dodecen-1-yl)succinic anhydride)
- 10094-41-4(3-Hexenyl 2-methylbutyrate)
- 26544-38-7(Dihydro-3-(tetrapropenyl)-2,5-furandione)
- 31501-11-8(cis-3-Hexenyl caproate)
- 21622-01-5(Ethyl 3-cyclopentene-1-carboxylate)
- 5048-50-0(Diethyl trans-4-Cyclohexene-1,2-dicarboxylate)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk